molecular formula C22H25N2O3P B8370079 (3-(((6-Phenyl-5-(p-tolyl)pyridin-2-yl)methyl)amino)propyl)phosphonic acid

(3-(((6-Phenyl-5-(p-tolyl)pyridin-2-yl)methyl)amino)propyl)phosphonic acid

Cat. No.: B8370079
M. Wt: 396.4 g/mol
InChI Key: BWUYGRHIDKUYBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3-(((6-Phenyl-5-(p-tolyl)pyridin-2-yl)methyl)amino)propyl)phosphonic acid is a useful research compound. Its molecular formula is C22H25N2O3P and its molecular weight is 396.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C22H25N2O3P

Molecular Weight

396.4 g/mol

IUPAC Name

3-[[5-(4-methylphenyl)-6-phenylpyridin-2-yl]methylamino]propylphosphonic acid

InChI

InChI=1S/C22H25N2O3P/c1-17-8-10-18(11-9-17)21-13-12-20(16-23-14-5-15-28(25,26)27)24-22(21)19-6-3-2-4-7-19/h2-4,6-13,23H,5,14-16H2,1H3,(H2,25,26,27)

InChI Key

BWUYGRHIDKUYBU-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C2=C(N=C(C=C2)CNCCCP(=O)(O)O)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Following General Procedure M, 6-phenyl-5-p-tolylpyridine-2-carbaldehyde (Compound 55, 67 mg, 0.25 mmol), (3-aminopropyl)-phosphonic acid (34 mg, 0.25 mmol), Bu4NOH (0.2 ml, 0.25 mmol, 1 M in MeOH) and NaCNBH3 (15 mg, 0.25 mmol) in MeOH (3 ml) were reacted to produce the title compound as a white solid.
Name
6-phenyl-5-p-tolylpyridine-2-carbaldehyde
Quantity
67 mg
Type
reactant
Reaction Step One
Name
Compound 55
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
34 mg
Type
reactant
Reaction Step Three
Quantity
15 mg
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
Quantity
3 mL
Type
solvent
Reaction Step Six

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